Cas no 109439-90-9 (1H-Benzotriazolium,1,2-dimethyl-, iodide (1:1))
109439-90-9 structure
Product Name:1H-Benzotriazolium,1,2-dimethyl-, iodide (1:1)
CAS No:109439-90-9
MF:C8H10IN3
MW:275.089573383331
CID:179080
PubChem ID:60320
Update Time:2025-04-19
1H-Benzotriazolium,1,2-dimethyl-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzotriazolium,1,2-dimethyl-, iodide (1:1)
- 1,2-dimethyl-1,3-dihydrobenzotriazol-1-ium,iodide
- 1,2-Dimethyl-1H-benzotriazolium iodide
- 1,2-dimethyl-2H-benzotriazol-1-ium iodide
- 1,2-Dimethylbenzotriazolium jodid
- 1,2-Dimethylbenzotriazolium jodid [German]
- 1H-Benzotriazolium, 1,2-dimethyl-, iodide
- 1,2-Dimethyl-1H-benzotriazol-2-ium iodide
- 109439-90-9
- 1,2-dimethylbenzotriazol-1-ium;iodide
- DTXSID40911166
-
- Inchi: 1S/C8H10N3.HI/c1-10-8-6-4-3-5-7(8)9-11(10)2;/h3-6H,1-2H3;1H/q+1;/p-1
- InChI Key: BOZFRVNZMQCBDM-UHFFFAOYSA-M
- SMILES: [I-].[N+]1(C)=C2C=CC=CC2=NN1C
Computed Properties
- Exact Mass: 264.9133
- Monoisotopic Mass: 277.008
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 148
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 19.7A^2
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 21.7
- LogP: 2.44920
1H-Benzotriazolium,1,2-dimethyl-, iodide (1:1) Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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